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Desmethyl Fluorometholone Desmethyl Fluorometholone
Brand Name: Vulcanchem
CAS No.: 426-20-0
VCID: VC0116953
InChI: InChI=1S/C21H27FO4/c1-12(23)20(26)9-7-15-16-5-4-13-10-14(24)6-8-18(13,2)21(16,22)17(25)11-19(15,20)3/h6,8,10,15-17,25-26H,4-5,7,9,11H2,1-3H3/t15-,16-,17-,18-,19-,20-,21-/m0/s1
SMILES: CC(=O)C1(CCC2C1(CC(C3(C2CCC4=CC(=O)C=CC43C)F)O)C)O
Molecular Formula: C21H27FO4
Molecular Weight: 362.4 g/mol

Desmethyl Fluorometholone

CAS No.: 426-20-0

Reference Standards

VCID: VC0116953

Molecular Formula: C21H27FO4

Molecular Weight: 362.4 g/mol

Desmethyl Fluorometholone - 426-20-0

CAS No. 426-20-0
Product Name Desmethyl Fluorometholone
Molecular Formula C21H27FO4
Molecular Weight 362.4 g/mol
IUPAC Name (8S,9R,10S,11S,13S,14S,17R)-17-acetyl-9-fluoro-11,17-dihydroxy-10,13-dimethyl-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-3-one
Standard InChI InChI=1S/C21H27FO4/c1-12(23)20(26)9-7-15-16-5-4-13-10-14(24)6-8-18(13,2)21(16,22)17(25)11-19(15,20)3/h6,8,10,15-17,25-26H,4-5,7,9,11H2,1-3H3/t15-,16-,17-,18-,19-,20-,21-/m0/s1
Standard InChIKey UKMWCKMREBLJGE-BPSSIEEOSA-N
Isomeric SMILES CC(=O)[C@]1(CC[C@@H]2[C@@]1(C[C@@H]([C@]3([C@H]2CCC4=CC(=O)C=C[C@@]43C)F)O)C)O
SMILES CC(=O)C1(CCC2C1(CC(C3(C2CCC4=CC(=O)C=CC43C)F)O)C)O
Canonical SMILES CC(=O)C1(CCC2C1(CC(C3(C2CCC4=CC(=O)C=CC43C)F)O)C)O
Synonyms (11β)-9-Fluoro-11,17-dihydroxy-pregna-1,4-diene-3,20-dione; 9-Fluoro-11β,17-dihydroxy-pregna-1,4-diene-3,20-dione; U 6942;
PubChem Compound 22793395
Last Modified Nov 11 2021
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